Cas no 123334-08-7 (Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI))
123334-08-7 structure
Product Name:Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI)
CAS No:123334-08-7
MF:C9H17N2NaO13P2
MW:446.174175977707
CID:104193
Update Time:2022-09-23
Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI)
- Uridine 5-diphosphate trisodium salt hydrate
- URIDINE 5'-DIPHOSPHATE TRISODIUM SALT
- uridine 5'-diphosphate, trisodium salt hydrate
- Uridine 5μ-diphosphate hydrate trisodium salt
- Uridine 5'-diphosphate, tirsodium salt
- 5'-UDP·Na3
- Diquafosol Impurity 27
-
- Inchi: 1S/C9H14N2O12P2.Na.H2O.H/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(22-8)3-21-25(19,20)23-24(16,17)18;;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,10,12,15)(H2,16,17,18);;1H2;/t4-,6-,7-,8-;;;/m1.../s1
- SMILES: O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(O)=O)O[C@H]1N1C=CC(=O)NC1=O)O.[NaH].O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.9
Experimental Properties
- Color/Form: Not determined
- Melting Point: 195 °C (dec.)(lit.)
- Solubility: Not determined
Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI) Security Information
- Hazard Category Code: 23/24/25-36/37/38
- Safety Instruction: 22-26-36-45
-
Hazardous Material Identification:
Uridine 5'-(trihydrogendiphosphate), trisodium salt, hydrate (9CI) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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